Cas no 785814-42-8 (1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]-)

• Product Name: 1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]-
• CAS No: 785814-42-8
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 554516
• PubChem ID: 57358717
• Update Time: 2025-04-19

1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]-
• 1-Cyclopentene-1-carboxylicacid, 2-p-methylbenzyl- (5CI)
• 2-[(4-methylphenyl)methyl]cyclopentene-1-carboxylic acid
• 2-[(4-Methylphenyl)methyl]cyclopent-1-ene-1-carboxylic acid
• 785814-42-8
• DTXSID60724210

• Inchi： 1S/C14H16O2/c1-10-5-7-11(8-6-10)9-12-3-2-4-13(12)14(15)16/h5-8H,2-4,9H2,1H3,(H,15,16)
• InChI Key： RFWMTWOLHLFCAW-UHFFFAOYSA-N
• SMILES： OC(C1CCCC=1CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų